(Z)-4-(N,N-diisobutylsulfamoyl)-N-(6-ethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-[bis(2-methylpropyl)sulfamoyl]-N-[6-ethoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide
• InChI: InChI=1S/C27H37N3O5S2/c1-7-35-22-10-13-24-25(16-22)36-27(30(24)14-15-34-6)28-26(31)21-8-11-23(12-9-21)37(32,33)29(17-19(2)3)18-20(4)5/h8-13,16,19-20H,7,14-15,17-18H2,1-6H3
• InChI Key: GTFDGSXNXPKCMC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CC(C)C)CC(C)C)S2)CCOC
• Molecular Formula: C27H37N3O5S2
• Molecular Weight: 547.7 g/mol

Description

(Z)-4-(N,N-diisobutylsulfamoyl)-N-(6-ethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C27H37N3O5S2 and its molecular weight is 547.73. The purity is usually 95%.
BenchChem offers high-quality (Z)-4-(N,N-diisobutylsulfamoyl)-N-(6-ethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-4-(N,N-diisobutylsulfamoyl)-N-(6-ethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques

The chemical compound "(Z)-4-(N,N-diisobutylsulfamoyl)-N-(6-ethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide" is related to a class of compounds that have been synthesized using various techniques. Notably, microwave-promoted synthesis and heterocyclization techniques have been employed for creating N-substituted benzamides and thiazolylidene benzamides. These methods offer advantages like cleaner reactions, efficiency, and speed in the synthesis process (Saeed et al., 2013), (Saeed, 2009).

Structural and Spectroscopic Studies

Detailed structural analysis and spectroscopic studies have been conducted on similar compounds. For instance, specific benzamides have been analyzed using X-ray crystallography, revealing intricate details like intramolecular hydrogen bonding and three-dimensional framework structures facilitated by various intermolecular interactions (Kranjc et al., 2011).

Applications in Material Science and Pharmacology

Photodynamic Therapy and Photosensitizers

Certain benzamides and thiazolyl derivatives have been explored for their potential applications in photodynamic therapy, a technique used in treating cancer. These compounds exhibit properties like high singlet oxygen quantum yield, which are crucial for the effectiveness of photosensitizers in this therapy (Pişkin et al., 2020).

Antimicrobial and Antifungal Agents

A spectrum of N-substituted benzamides and related compounds have been synthesized and tested for antimicrobial and antifungal activities. These studies are pivotal for developing new therapeutic agents, especially given the rising concern over antimicrobial resistance (Narayana et al., 2004), (Saeed et al., 2008).